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Compound of Interest

Compound Name: Fmoc-lys(ME,boc)-OH

Cat. No.: B613417 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of the commercial availability and

application of Nα-Fmoc-Nε-methyl-Nε-Boc-L-lysine (Fmoc-Lys(Me,Boc)-OH), a critical building

block for the synthesis of monomethylated peptides. This derivative is particularly valuable in

epigenetic research for the preparation of histone tail peptides, enabling detailed studies of the

functional roles of lysine methylation.

Commercial Availability
A variety of chemical suppliers offer Fmoc-Lys(Me,Boc)-OH, ensuring its accessibility for

research and development purposes. The table below summarizes the product specifications

from several prominent vendors. Researchers are advised to consult the suppliers directly for

the most current pricing and availability.
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Supplier
Product
Number(s)

Purity
CAS
Number

Molecular
Weight (
g/mol )

Storage
Conditions

Sigma-

Aldrich

F4438,

8.52106

(Novabioche

m®)

≥97%

(HPLC),

≥98% (TLC)

951695-85-5 482.57
-20°C or 2-

8°C

Biosynth FF45343 Not specified 951695-85-5 482.57 2-8°C

Aapptec

Peptides
N/A Lot-specific 951695-85-5 482.57 Not specified

ChemPep Not specified Not specified 951695-85-5 482.57 Not specified

Bachem Not specified Not specified Not specified 482.58 Not specified

Advanced

ChemTech
Not specified Not specified Not specified Not specified Not specified

ChemScene CS-D0016 ≥97% 951695-85-5 482.57 4°C

Analytical Data
A Certificate of Analysis (CoA) detailing the specific purity and characterization data for a

particular lot can be requested from the supplier. While a specific CoA for Fmoc-Lys(Me,Boc)-
OH is not publicly available, representative analytical data for the closely related compound

Fmoc-Lys(Boc)-OH is available and can serve as a reference for the expected spectral

characteristics.[1][2][3] ChemicalBook provides access to various spectral data for Fmoc-

Lys(Boc)(Me)-OH, including 1H NMR, IR, and Mass Spectrometry.[4]

Application in Solid-Phase Peptide Synthesis
(SPPS)
Fmoc-Lys(Me,Boc)-OH is designed for use in standard Fmoc-based solid-phase peptide

synthesis (SPPS).[5][6] The Fmoc group on the α-amine is temporarily protecting and is

removed at each cycle of peptide elongation, while the Boc group on the ε-amine, along with
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the methyl group, is a permanent protecting group that is removed during the final cleavage

from the resin.[7]

Experimental Protocol: Coupling of Fmoc-Lys(Me,Boc)-
OH
This protocol provides a general procedure for the manual coupling of Fmoc-Lys(Me,Boc)-OH
to a resin-bound peptide with a free N-terminal amine. Standard coupling reagents such as

HBTU/HATU are recommended.[8][9][10]

Materials:

Peptide-resin with a free N-terminal amine

Fmoc-Lys(Me,Boc)-OH

Coupling reagent (e.g., HBTU or HATU)

Base (e.g., N,N-Diisopropylethylamine, DIPEA)

N,N-Dimethylformamide (DMF), peptide synthesis grade

Dichloromethane (DCM), peptide synthesis grade

Reaction vessel with agitation capabilities

Kaiser test kit

Procedure:

Resin Swelling: Swell the peptide-resin in DMF for 30-60 minutes in the reaction vessel.

Amino Acid Activation: In a separate vial, dissolve Fmoc-Lys(Me,Boc)-OH (2-3 equivalents

relative to the resin loading) in DMF. Add the coupling reagent (e.g., HBTU, 2-3 equivalents)

and DIPEA (4-6 equivalents). Allow the activation to proceed for 2-5 minutes.

Coupling Reaction: Drain the DMF from the swollen resin and add the activated Fmoc-
Lys(Me,Boc)-OH solution. Agitate the mixture at room temperature for 1-2 hours.
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Monitoring the Coupling: Perform a Kaiser test to monitor the completion of the reaction. A

negative Kaiser test (beads remain colorless or yellow) indicates a complete coupling.

Washing: Once the coupling is complete, drain the reaction solution and wash the resin

thoroughly with DMF (3-5 times) and then DCM (3-5 times) to remove any unreacted

reagents and byproducts.

Experimental Workflow
The following diagram illustrates the general workflow for a single coupling cycle in Fmoc-

SPPS.

Peptide-Resin
(Fmoc-protected)

Fmoc Deprotection
(20% Piperidine in DMF)

Wash
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Next Coupling Cycle or
Final Cleavage

Click to download full resolution via product page

Caption: General workflow for a single amino acid coupling cycle in Fmoc-SPPS.

Role in Epigenetic Research: Histone Lysine
Methylation
The synthesis of peptides containing monomethylated lysine is crucial for studying the "histone

code," a hypothesis suggesting that post-translational modifications of histones act as signals

to regulate gene expression.[11][12] Histone H3 lysine 4 monomethylation (H3K4me1) is a key

epigenetic mark often associated with transcriptional enhancers.[13][14][15]

Signaling Pathway: Histone H3K4 Monomethylation and
Transcriptional Regulation
The diagram below illustrates a simplified signaling pathway showing the role of histone H3

lysine 4 monomethylation in the regulation of gene transcription. Histone methyltransferases

(HMTs) catalyze the methylation, which can then be recognized by "reader" proteins that recruit

other factors to modulate chromatin structure and gene expression.[6][16][17]

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 4 / 7 Tech Support

https://www.benchchem.com/product/b613417?utm_src=pdf-body-img
https://en.wikipedia.org/wiki/Histone_methylation
https://journals.biologists.com/jcs/article/116/11/2117/27217/An-epigenetic-road-map-for-histone-lysine
https://pmc.ncbi.nlm.nih.gov/articles/PMC11065453/
http://www.diagenode.com/en/publications/view/1160
https://m.youtube.com/watch?v=0dOFztY3VJY
https://www.researchgate.net/figure/A-schematic-diagram-of-histone-methylation-on-lysine-or-arginine-residues-Protein-can-be_fig3_339337868
https://www.researchgate.net/figure/Histone-lysine-methylation-marks-in-the-context-of-transcriptional-activation-During_fig5_44573420
https://www.creative-diagnostics.com/histone-methyltransferase-signaling-pathway.htm
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b613417?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Cell Nucleus

Histone Methyltransferase
(e.g., MLL3/4)

Histone H3 Tail

Methylation

H3K4me1

Reader Protein
(e.g., BPTF)

Recognition

Chromatin Remodeling
Complex

Recruitment

Target Gene

Chromatin Accessibility

Transcription Factors

Binding

Transcription

Click to download full resolution via product page

Caption: Simplified pathway of histone H3K4 monomethylation and its role in transcriptional

regulation.
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Conclusion
Fmoc-Lys(Me,Boc)-OH is a readily available and essential reagent for researchers

investigating the impact of lysine monomethylation on protein function and gene regulation. The

protocols and information provided in this guide offer a solid foundation for the successful

incorporation of this modified amino acid into synthetic peptides, paving the way for deeper

insights into the complex world of epigenetics and drug development.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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